Cas no 10162-82-0 (Pyrrole-ND)

Pyrrole-ND structure
Pyrrole-ND structure
Product name:Pyrrole-ND
CAS No:10162-82-0
MF:C4H4DN
MW:68.09536
MDL:MFCD03428268
CID:137964
PubChem ID:20111762

Pyrrole-ND Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-d (9CI)
    • PYRROLE-ND
    • 1-Deuterio-pyrrol
    • 1-deuterio-pyrrole
    • 1H-Pyrrole-1-carboxylic acid, anhydride
    • 1H-pyrrole-1-carboxylic anhydride
    • 1-pyrrolecarboxylic anhydride
    • AC1L7ENZ
    • AC1Q5XEW
    • ACMC-20mb9k
    • CTK0D6465
    • N-d1-pyrrole
    • NSC620334
    • pyrrole-1-carboxylic acid anhydride
    • pyrrole-1-carboxylic anhydride
    • pyrrole-1-d
    • pyrrole-1-d1
    • pyrrole-N-D
    • 1-Deuteriopyrrole
    • D98995
    • N-Deutero-pyrrol
    • 10162-82-0
    • AKOS015910448
    • 1H-Pyrrole-1-d(9ci)
    • Pyrrole-ND
    • MDL: MFCD03428268
    • Inchi: InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H/i/hD
    • InChI Key: KAESVJOAVNADME-DYCDLGHISA-N
    • SMILES: [2H]N1C=CC=C1

Computed Properties

  • Exact Mass: 69.05479
  • Monoisotopic Mass: 68.048
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 22.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 15.8A^2

Experimental Properties

  • Density: 1.005
  • Boiling Point: 129.8 °C at 760 mmHg
  • Flash Point: 33.3 °C
  • PSA: 4.93
  • LogP: 1.01470

Pyrrole-ND Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AstaTech
D98995-1/G
PYRROLE-ND
10162-82-0 95%
1g
$520 2023-09-19
AstaTech
D98995-0.1/G
PYRROLE-ND
10162-82-0 95%
0.1g
$280 2023-09-19
TRC
H997853-50mg
Pyrrole-ND
10162-82-0
50mg
$87.00 2023-05-18
AstaTech
D98995-0.25/G
PYRROLE-ND
10162-82-0 95%
0.25g
$360 2023-09-19
TRC
H997853-100mg
Pyrrole-ND
10162-82-0
100mg
$115.00 2023-05-18
TRC
H997853-10mg
Pyrrole-ND
10162-82-0
10mg
$ 64.00 2023-09-07

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